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Compound of Interest

Compound Name: hACC2-IN-1

Cat. No.: B15575764

Essential Safety and Handling Guide for hACC2-
IN-1

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
hACC2-IN-1, a potent acetyl-CoA carboxylase 2 (ACC2) inhibitor utilized in obesity research.
Adherence to these protocols is essential for ensuring laboratory safety and proper
environmental containment.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for hAACC2-IN-1 (CAS No. 192323-14-1) from
MedChemExpress has been identified, its detailed contents regarding specific hazard
classifications are not publicly available. However, based on the nature of the compound as a
potent bioactive molecule, a precautionary approach is mandated. Researchers should handle
hACC2-IN-1 as a hazardous substance with the potential for acute toxicity, skin and eye
irritation, and possible unknown long-term health effects.

The following Personal Protective Equipment (PPE) is mandatory when handling hACC2-IN-1
in solid form or in solution:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves Nitrile or neoprene

] Safety glasses with side -~
Eye Protection ) ANSI z87.1 certified
shields or goggles

] Full-length, buttoned
Body Protection N/A
laboratory coat

Required when handling the
Respiratory Protection Chemical fume hood powder form or creating
solutions

Safe Handling and Storage

Engineering Controls:

o All work with solid hACC2-IN-1 or concentrated solutions should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Ensure a safety shower and eyewash station are readily accessible in the work area.
Procedural Controls:

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where hACC2-IN-1 is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Transport the chemical in a sealed, shatter-resistant secondary container.
Storage:
o Store hACC2-IN-1 in a tightly sealed container in a cool, dry, and well-ventilated area.

 Recommended storage conditions for the solid powder are -20°C for up to 3 years and 4°C
for up to 2 years.[1]
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» Stock solutions in solvent should be stored at -80°C for up to 6 months or -20°C forup to 1
month.[1]

Disposal Plan

The disposal of hACC2-IN-1 and all contaminated materials must be treated as hazardous
chemical waste. Adherence to institutional and local regulations for hazardous waste disposal
IS mandatory.

Waste Segregation and Collection:
e Solid Waste:

o Collect unused hACC2-IN-1 powder and any materials contaminated with the solid
compound (e.g., weigh boats, contaminated gloves, wipes) in a designhated, sealed, and
clearly labeled hazardous waste container.

o The label must include "Hazardous Waste," the chemical name "hACC2-IN-1," and any
associated hazard symbols.

e Liquid Waste:

o Collect solutions of hAACC2-IN-1 and the first rinse of any contaminated glassware in a
designated, leak-proof, and clearly labeled hazardous liquid waste container.

o The label must specify "Hazardous Waste," the chemical name "hACC2-IN-1," the solvent
used (e.g., DMSO), and the approximate concentration.

o Do not mix with incompatible waste streams.
e Sharps Waste:

o Any needles or other sharps contaminated with hACC2-IN-1 must be disposed of in a
designated, puncture-resistant sharps container labeled for hazardous chemical waste.

Decontamination of Labware:
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« Initial Rinse: Rinse glassware and equipment that have come into contact with hACC2-IN-1
with a small amount of the solvent used for the experiment (e.g., DMSO). This rinsate must
be collected as hazardous liquid waste.

e Wash: Wash the rinsed labware with soap and water.
e Final Rinse: Perform a final rinse with deionized water.
e Dry: Allow the labware to air dry completely before reuse or storage.

Disposal Workflow:
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Workflow for the safe handling and disposal of hACC2-IN-1.

Emergency Procedures
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Spills:

o Evacuate and Alert: Immediately evacuate the spill area and alert your supervisor and
colleagues.

e Secure the Area: Prevent access to the spill location.

o Consult SDS and Institutional Procedures: If a specific SDS is available, consult it for spill
cleanup guidance. Follow your institution's established procedures for hazardous chemical
spills.

o Cleanup: If the spill is small and you are trained to do so, wear appropriate PPE and use a
chemical spill kit to absorb the material. Place all cleanup materials into a sealed, labeled
hazardous waste container. For large spills, contact your institution's Environmental Health
and Safety (EHS) department immediately.

First Aid:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

e If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

This document serves as a foundational guide. Always consult your institution's specific safety
protocols and the most current Safety Data Sheet for any chemical before beginning work. Your
proactive commitment to safety is paramount in the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling hACC2-IN-
1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575764#personal-protective-equipment-for-
handling-hacc2-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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